Cas no 1213307-93-7 (2-(1S)-1-amino-2-hydroxyethylbenzene-1,3,5-triol)

• Product Name: 2-(1S)-1-amino-2-hydroxyethylbenzene-1,3,5-triol
• CAS No: 1213307-93-7
• MF: C₈H₁₁NO₄
• MW: 185.177242517471
• CID: 6072513
• PubChem ID: 55276360
• Update Time: 2025-07-08

2-(1S)-1-amino-2-hydroxyethylbenzene-1,3,5-triol Chemical and Physical Properties

Names and Identifiers

• 2-(1S)-1-amino-2-hydroxyethylbenzene-1,3,5-triol
• AKOS015927826
• AKOS006327052
• 1213307-93-7
• EN300-1852549
• 2-[(1S)-1-amino-2-hydroxyethyl]benzene-1,3,5-triol

• Inchi： 1S/C8H11NO4/c9-5(3-10)8-6(12)1-4(11)2-7(8)13/h1-2,5,10-13H,3,9H2/t5-/m1/s1
• InChI Key： JEHJPXYEDHRSIK-RXMQYKEDSA-N
• SMILES： OC[C@H](C1C(=CC(=CC=1O)O)O)N

Computed Properties

• Exact Mass: 185.06880783g/mol
• Monoisotopic Mass: 185.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 107Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Phloroglucinols and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenetriols and derivatives Phloroglucinols and derivatives

Additional information on 2-(1S)-1-amino-2-hydroxyethylbenzene-1,3,5-triol

Introduction to 2-(1S)-1-amino-2-hydroxyethylbenzene-1,3,5-triol (CAS No. 1213307-93-7)

The compound 2-(1S)-1-amino-2-hydroxyethylbenzene-1,3,5-triol, identified by the CAS registry number CAS No. 1213307-93-7, is a structurally complex organic molecule with significant potential in various fields of chemistry and biology. This compound belongs to the class of aromatic triols with an aminoethyl substituent, making it a valuable compound for research and development in pharmaceuticals, agrochemicals, and materials science.

Recent studies have highlighted the unique properties of 2-(1S)-1-amino-2-hydroxyethylbenzene-1,3,5-triol, particularly its ability to act as a versatile building block in organic synthesis. The presence of multiple hydroxyl groups and an aminoethyl moiety provides this compound with the potential for diverse functionalization. Researchers have explored its application in the synthesis of bioactive molecules, where its chiral center (the S configuration at position 1) plays a crucial role in determining the stereochemistry of the final product.

In terms of chemical synthesis, CAS No. 1213307-93-7 has been successfully synthesized through various methods, including enzymatic catalysis and asymmetric synthesis. These methods not only enhance the yield but also improve the enantiomeric excess (ee) of the product, which is critical for applications in chiral drug discovery and asymmetric catalysis.

The biological activity of 2-(1S)-1-amino-2-hydroxyethylbenzene-1,3,5-triol has been a focal point of recent investigations. Studies have demonstrated its potential as an antioxidant and its ability to scavenge free radicals, making it a promising candidate for use in cosmetic and nutraceutical industries. Additionally, its interaction with various enzymes has been explored, revealing potential applications in enzyme inhibition and modulation.

From a materials science perspective, this compound has shown promise as a precursor for advanced materials such as polyurethanes and bio-based polymers. Its hydroxyl groups can participate in polymerization reactions, leading to materials with tailored mechanical and thermal properties.

In conclusion, 2-(1S)-1-amino-2-hydroxyethylbenzene-1,3,5-triol (CAS No. 1213307-93-7) is a multifaceted compound with vast potential across various scientific domains. Its unique structure and functional groups make it an invaluable tool for researchers aiming to develop innovative solutions in drug discovery, material science, and beyond.